N-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H12FN3O3S/c1-18-13(21)8-7-11(23-14(8)19(2)15(18)22)12(20)17-10-6-4-3-5-9(10)16/h3-7H,1-2H3,(H,17,20)
• InChI Key: HDZOHWHSWLZZLX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NC3=CC=CC=C3F)C(=O)N(C1=O)C
• Molecular Formula: C15H12FN3O3S
• Molecular Weight: 333.3 g/mol

Description

“N-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidines involves numerous methods. In one work, thieno[3,2-d]pyrimidin-4-ones were synthesized in excellent yields (80-98%) by heating the respective thiophene-2-carboxamides in formic acid.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The IR spectra of compounds revealed the disappearance of NH2/NH bands of the precursor thiophene derivatives.

Chemical Reactions Analysis

The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides. These were cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidines can be inferred from their IR spectra. For instance, the disappearance of NH2/NH bands of the precursor thiophene derivatives was observed.

Scientific Research Applications

Antiviral Activity

• STK873320 has been investigated for its antiviral potential. Researchers have synthesized derivatives of this compound and evaluated their inhibitory effects against viruses. For instance:
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Semiconducting Properties

• STK873320 displays semiconducting behavior. Recent work has focused on designing large, complex molecules with specific electronic transitions. By constructing suitable electron arrangements, researchers achieved a compound that absorbs near-infrared light while remaining completely colorless and transparent. .

Invisible Absorption of Near-Infrared Light

• The same compound was designed to be invisible while absorbing near-infrared light. The systematic approach involved constructing molecules with specific electron orbitals. .

Advanced Electronics

• STK873320’s unique properties position it for use in advanced electronic devices, such as solar cells and transistors. .

Chemotherapy Applications

• Although not directly studied for chemotherapy, compounds with similar properties (absorbing near-infrared light) could find applications in targeted drug delivery systems. .

Fluorescence and Color Detection

• While STK873320 itself is colorless, its derivatives could be modified for fluorescence-based detection methods. Researchers have developed catalytic DNA molecules (deoxyribozymes) that reveal the presence of target molecules through fluorescence or color. .

Mechanism of Action

The mechanism of action of pyrimidine-based anti-inflammatory agents is associated with the inhibition of PGE2 generated by COX enzymes. Like other NSAIDs, pyrimidine-based anti-inflammatory agents function by suppressing the activity of COX-1 and COX-2 enzymes and thus reduce the generation of PGE2.

Future Directions

Several possible research guidelines and suggestions for the development of new pyrimidines as anti-inflammatory agents are given. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.